3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Molecular Formula: C14H14ClNO4
• Molecular Weight: 295.72 g/mol
• IUPAC Name: (1R,2R,3S,4S)-2-[(3-chlorophenyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid
• InChI: InChI=1S/C14H14ClNO4/c15-7-2-1-3-8(6-7)16-13(17)11-9-4-5-10(20-9)12(11)14(18)19/h1-3,6,9-12H,4-5H2,(H,16,17)(H,18,19)/t9-,10+,11+,12-/m1/s1
• InChI Key: GWKRNAXRMRFYKC-NOOOWODRSA-N
• Isomeric SMILES: C1C[C@H]2[C@H]([C@H]([C@@H]1O2)C(=O)NC3=CC(=CC=C3)Cl)C(=O)O
• SMILES: C1CC2C(C(C1O2)C(=O)NC3=CC(=CC=C3)Cl)C(=O)O

Description

3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, also known as C7, is a synthetic compound that has been extensively studied for its potential therapeutic uses. C7 belongs to the family of bicyclic compounds, which are known for their ability to interact with biological systems in various ways.

Mechanism of Action

The exact mechanism of action of 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is not yet fully understood, but it is believed to act through multiple pathways. 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. The compound has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis, and sensitize cancer cells to chemotherapy. 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has also been shown to reduce inflammation, oxidative stress, and neuronal damage in various disease models.

Advantages and Limitations for Lab Experiments

3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, the compound has some limitations, such as its low aqueous solubility, which can make it difficult to administer in vivo. 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the research on 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. One potential direction is to investigate the compound's potential as an immunomodulatory agent for the treatment of autoimmune diseases. Another direction is to develop more efficient synthesis methods for 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid and its derivatives. Further studies are also needed to fully understand the compound's mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a synthetic compound that has shown promising potential for therapeutic uses in various diseases. The compound's unique structure and mechanism of action make it an attractive candidate for further research and development. Future studies are needed to fully understand the compound's potential and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid involves a multistep process that begins with the reaction of 3-chloroaniline and ethyl acrylate to form the intermediate compound, 3-(3-chloroanilino)acrylic acid ethyl ester. This intermediate is then subjected to a cyclization reaction using a Lewis acid catalyst, which leads to the formation of the bicyclic compound, 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. The final product is obtained after purification using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been extensively studied for its potential therapeutic uses in various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been shown to exhibit anti-inflammatory, anticancer, and neuroprotective effects in vitro and in vivo. 3-[(3-Chloroanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has also been shown to modulate the immune system, which makes it a potential candidate for immunotherapy.